N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide

• IUPAC Name: N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C10H17N3O2/c1-3-10(15)13-6-4-12(5-7-13)8-9(14)11-2/h3H,1,4-8H2,2H3,(H,11,14)
• InChI Key: GLYDRDMSBCMBIH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1CCN(CC1)C(=O)C=C
• Molecular Formula: C10H17N3O2
• Molecular Weight: 211.26 g/mol

Description

N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is also known as MP-10 and is classified as a piperazine derivative.

Mechanism of Action

The exact mechanism of action of N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to increase the release of anti-inflammatory cytokines, such as IL-10. It has also been shown to decrease the expression of COX-2, an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide in lab experiments is that it has been shown to have low toxicity. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide. One area of interest is its potential as a treatment for chronic pain. Studies have shown that this compound has analgesic effects, and further research could explore its potential as an alternative to traditional pain medications. Another area of interest is its potential as a treatment for epilepsy. Studies have shown that N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide has anticonvulsant effects, and further research could explore its potential as a treatment for seizure disorders. Additionally, further research could explore the mechanisms underlying the effects of N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide, which could provide insight into the development of new treatments for inflammatory and neurological disorders.

Synthesis Methods

The synthesis of N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide involves a multi-step process. The first step is the synthesis of 4-prop-2-enoylpiperazine, which is achieved by reacting piperazine with acryloyl chloride. The resulting compound is then reacted with N-methylglycine to yield N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide.

Scientific Research Applications

N-methyl-2-(4-prop-2-enoylpiperazin-1-yl)acetamide has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that this compound has anti-inflammatory, analgesic, and anticonvulsant effects.